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Compound of Interest

Compound Name:
5-Methoxyisoxazole-3-carboxylic

acid

Cat. No.: B10906437

Get Quote

Executive Summary & Strategic Analysis
5-Methoxyisoxazole-3-carboxylic acid represents a specific class of "masked" glutamate

analogs.[1] The isoxazole ring serves as a rigid bioisostere for the

-amino acid functionality, with the 3-carboxylate mimicking the

-carboxyl group and the 5-methoxy moiety providing specific electronic and steric properties.

Synthesizing this molecule requires navigating the tautomeric ambiguity of the isoxazolone

intermediate. The core challenge lies not in the ring formation, but in the regioselective

alkylation of the 5-hydroxyisoxazole precursor, which exists in equilibrium with its 5-oxo

(lactam) tautomer. This guide prioritizes a route that maximizes O-alkylation over N-alkylation.

[1]
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Property Specification

IUPAC Name 5-Methoxyisoxazole-3-carboxylic acid

CAS Number 1314920-70-1

Molecular Formula

Molecular Weight 143.10 g/mol

Key Precursor Methyl 5-hydroxyisoxazole-3-carboxylate

Retrosynthetic Logic
The synthesis is best approached via the 1,3-Dipolar Cyclocondensation strategy, followed by

functional group manipulation. The retrosynthetic analysis reveals the 5-hydroxyisoxazole core

as the linchpin.

5-Methoxyisoxazole-3-carboxylic acid
(Target)

Methyl 5-methoxyisoxazole-3-carboxylate
(Intermediate)

Hydrolysis

Methyl 5-hydroxyisoxazole-3-carboxylate
(Tautomeric Core)

Regioselective
O-Methylation

Dimethyl Acetylenedicarboxylate
(DMAD)

Cyclocondensation

Hydroxylamine
(NH2OH)

+

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b10906437/docs?utm_src=pdf-body-img#precision-synthesis-of-5-methoxyisoxazole-3-carboxylic-acid-a-strategic-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10906437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Retrosynthetic disconnection showing the critical O-methylation step (red arrow)

required to lock the methoxy tautomer.

Detailed Synthetic Protocol
Phase 1: Construction of the Isoxazole Core
The synthesis begins with the reaction of dimethyl acetylenedicarboxylate (DMAD) with

hydroxylamine. While DMAD is symmetric, the reaction conditions dictate the formation of the

5-hydroxy-3-carboxylate isomer (often existing as 3-carbomethoxy-5-isoxazolone).[1]

Reagents:

Dimethyl acetylenedicarboxylate (DMAD)[2]

Hydroxylamine hydrochloride (

)[3]

Sodium Hydroxide (NaOH)

Solvent: Methanol/Water[1]

Protocol:

Preparation of Free Base: Dissolve

(1.1 eq) in water. Cool to 0°C. Slowly add NaOH (1.1 eq) to generate free hydroxylamine in
situ.

Addition: Add a solution of DMAD (1.0 eq) in Methanol dropwise to the hydroxylamine

solution at 0–5°C. Control exotherm.

Cyclization: Stir the mixture at room temperature for 12–18 hours. The initial adduct

(hydroxamic acid) cyclizes to form the isoxazole ring.

Workup: Acidify the solution with concentrated HCl to pH ~2. The product, Methyl 5-

hydroxyisoxazole-3-carboxylate, typically precipitates or can be extracted with Ethyl Acetate.

[1]
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Purification: Recrystallize from methanol/water if necessary.

Mechanistic Note: The reaction proceeds via the nucleophilic attack of the nitrogen on the

alkyne, followed by cyclization of the oxygen onto the ester carbonyl, eliminating methanol.

Phase 2: Regioselective O-Methylation
This is the critical quality attribute (CQA) step.[1] The 5-hydroxyisoxazole anion is an ambident

nucleophile.[1] Alkylation can occur at the Oxygen (desired) or Nitrogen (undesired N-methyl-5-

oxo derivative).[1]

Method A: Diazomethane (High O-Selectivity)[1]

Reagents: Diazomethane (ether solution), generated from Diazald.

Procedure: Treat the hydroxy-ester in methanol/ether with excess diazomethane at 0°C until

the yellow color persists.

Outcome: High preference for O-methylation due to the "hard" nature of the electrophile and

solvent effects.[1]

Safety: Diazomethane is explosive and toxic.[1] Use blast shields and specialized glassware.

[1]

Method B: TMS-Diazomethane (Safer Alternative)[1]

Reagents: Trimethylsilyldiazomethane (2.0M in hexanes), Methanol/Benzene (3:2).

Procedure: Add TMS-diazomethane dropwise to the substrate at 0°C. Stir for 1 hour. Quench

with acetic acid.

Method C: Mitsunobu Conditions (Alternative)

While less common for isoxazolones,

can sometimes force O-alkylation, though steric hindrance at C5 may reduce yield.

Purification (Crucial): The crude reaction will likely contain 5–15% of the N-methyl isomer.
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TLC: The O-methyl ester is typically less polar (higher

) than the N-methyl lactam.[1]

Column Chromatography: Silica gel, eluting with Hexanes:EtOAc (gradient 4:1 to 1:1).[1]

Isolate Methyl 5-methoxyisoxazole-3-carboxylate.[1][4][5]

Phase 3: Ester Hydrolysis
The final step is the mild hydrolysis of the methyl ester to the free carboxylic acid.

Protocol:

Dissolve Methyl 5-methoxyisoxazole-3-carboxylate in THF/Water (1:1).[1]

Add Lithium Hydroxide (

, 2.0 eq).

Stir at room temperature for 2–4 hours. Monitor by TLC (disappearance of starting material).

Workup: Evaporate THF. Acidify the aqueous residue carefully with 1M HCl to pH 2–3.

Isolation: The product, 5-Methoxyisoxazole-3-carboxylic acid, will precipitate.[1] Filter and

wash with cold water.[1] Dry under vacuum.[1]

Experimental Workflow & Data
Process Flow Diagram
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Caption: Operational workflow emphasizing the purification step required to remove the N-

methyl byproduct.

Quantitative Data & Reagents Table
Reagent/Solvent Equivalents Role Critical Parameter

DMAD 1.0 Electrophile
Add slowly to control

exotherm

Hydroxylamine HCl 1.1 Nucleophile
Must be free-based

(NaOH)

Diazomethane 2.0–3.0 Methylating Agent
Use ether/MeOH;

Safety!

LiOH 2.0 Hydrolysis Base
Mild conditions to

preserve OMe

Silica Gel N/A Stationary Phase
Essential for isomer

separation

Analytical Validation
To confirm the identity of the product and ensure the absence of the N-methyl isomer, use the

following diagnostic signals:

1.

NMR (DMSO-

or

):

H-4 Proton: Look for a sharp singlet around

6.5 – 6.8 ppm.[1]

Note: The H-4 of the N-methyl isomer often shifts slightly downfield or shows coupling if N-

Me is present.[1]
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Methoxy Group: A sharp singlet at

3.9 – 4.0 ppm.[1]

Differentiation:N-Methyl protons typically resonate upfield (

3.3 – 3.5 ppm) compared to O-Methyl.[1]

Carboxylic Acid: Broad singlet at

10.0 – 13.0 ppm (exchangeable).[1]

2. Mass Spectrometry (ESI):

[M-H]⁻: 142.0

[M+H]⁺: 144.1

Troubleshooting & Optimization
Issue: Low O/N Selectivity

Cause: Solvent polarity favors the "softer" N-alkylation.[1]

Solution: Ensure the use of Methanol/Ether mixtures if using diazomethane. If using alkyl

halides (MeI), use Silver Carbonate (

) in non-polar solvents (Benzene or Toluene) to leverage the "Silver Salt Rule" which strongly
favors O-alkylation.

Issue: Decarboxylation

Cause: High temperature during hydrolysis or workup.[1]

Solution: Keep hydrolysis temperature below 40°C. Isoxazole-3-carboxylic acids can

decarboxylate to 5-methoxyisoxazole if heated strongly under acidic conditions.[1]
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Compound Data (CAS 1314920-70-1)

ChemicalBook Entry for 5-Methoxyisoxazole-3-carboxylic acid.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10906437/docs#precision-synthesis-of-5-
methoxyisoxazole-3-carboxylic-acid-a-strategic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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